Cas no 81323-56-0 (Butanoic acid, 2-oxo-4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester)

• Product name: Butanoic acid, 2-oxo-4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• CAS No: 81323-56-0
• MF: C₁₃H₁₅NO₅
• MW: 265.2619
• CID: 704160
• PubChem ID: 20248099

Butanoic acid, 2-oxo-4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-oxo-4-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• methyl 2-oxo-4-(phenylmethoxycarbonylamino)butanoate
• DTXSID80604080
• 4-(benzyloxycarbonylamino)-2-oxobutanoic acid methyl ester
• SCHEMBL335135
• 81323-56-0
• FMDRKIRRYGEMJF-UHFFFAOYSA-N
• Methyl 4-{[(benzyloxy)carbonyl]amino}-2-oxobutanoate

• Inchi： InChI=1S/C13H15NO5/c1-18-12(16)11(15)7-8-14-13(17)19-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,17)
• InChI Key： FMDRKIRRYGEMJF-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)CCNC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.7Ų